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Compound of Interest

1-Isopropyl-3-(4-
Compound Name:
fluorophenyl)indole

Cat. No.: B022781

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-Isopropyl-3-(4-fluorophenyl)indole, with CAS Number 93957-49-4, is a fluorinated
heterocyclic building block.[1][2] It is a derivative of indole, a prominent scaffold in numerous
biologically active compounds.[1][3] This compound serves as a crucial intermediate in the
synthesis of Fluvastatin, a synthetic HMG-CoA reductase inhibitor used for treating
hypercholesterolemia and preventing cardiovascular diseases.[1][4] Beyond its role in
pharmaceutical synthesis, its indole core suggests potential for a wide spectrum of biological
activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4]
Additionally, 1-Isopropyl-3-(4-fluorophenyl)indole has been noted for its non-linear optical
properties, indicating potential applications in materials science and photonics.[1]

Data Presentation

Table 1: Physicochemical Properties of 1-lIsopropyl-3-(4-fluorophenyl)indole
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Property Value Reference(s)
CAS Number 93957-49-4 [1][5][6]
Molecular Formula Ci7H16FN [1][5]
Molecular Weight 253.31 g/mol [5]
Appearance Off-White Crystalline Solid [51[7]
Melting Point 96-97 °C [5][8]
Boiling Point 389.6 £ 25.0 °C (Predicted) [5]
Density 1.08 + 0.1 g/cm3 (Predicted) [5]
Purity Commonly available as >97% [1][2]
Solubility Soluble in organic solvents like ]
ethanol and ethyl acetate.
Shelf Life Approximately 1095 days 5]

under proper storage.

Table 2: Safety and Hazard Information
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Category

Information

Reference(s)

Hazard Statements

H315: Causes skin
irritation.H318: Causes serious
eye damage.H335: May cause
respiratory irritation.H413: May
cause long lasting harmful

effects to aquatic life.

[61(7][10]

Precautionary Statements

P261: Avoid breathing
dust.P273: Avoid release to the
environment.P280: Wear
protective gloves/eye
protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[71(10]

Personal Protective Equipment
(PPE)

Safety glasses, chemical-

resistant gloves, lab coat.

[6][10]

First Aid

Eyes: Immediately flush with
water for at least 15 minutes
and consult a physician.Skin:
Wash off with soap and plenty
of water.Inhalation: Move to

fresh air.

[10]

Experimental Protocols

Protocol 1: Safe Handling and Storage
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This protocol outlines the essential steps for safely handling and storing 1-lsopropyl-3-(4-
fluorophenyl)indole to ensure personnel safety and maintain compound integrity.

e Engineering Controls:

o Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[6]

o Personal Protective Equipment (PPE):

o Wear a standard lab coat, nitrile gloves, and safety glasses with side shields or goggles.[6]
[10]

o Dispensing and Weighing:

o As this compound is a crystalline solid, avoid generating dust during handling.[6][10]

o Use non-sparking tools for transferring the solid.[6]

o Weigh the required amount in a tared, sealed container inside the fume hood.

e Storage:

o Store the compound in its original, tightly closed container.[6]

o The recommended storage condition is room temperature, in a dry and well-ventilated
place.[2][5][7]

e Disposal:

o Dispose of waste material and empty containers in accordance with local, state, and
federal regulations.[6][10] Avoid release to the environment.[7]

Protocol 2: Preparation of a 10 mM Stock Solution

This protocol provides a method for preparing a standard 10 mM stock solution for use in
biological assays or chemical reactions.

o Materials:
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o 1-Isopropyl-3-(4-fluorophenyl)indole (MW: 253.31 g/mol )

o Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

o Appropriate-sized volumetric flask (e.g., 10 mL)

o Analytical balance

o Spatula and weighing paper

o Pipettes

e Procedure:

o

Calculate the mass of the compound required. For a 10 mL of 10 mM solution:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass = (0.010 mol/L) x (0.010 L) x (253.31 g/mol ) = 0.02533 g or 25.33 mg.

o Accurately weigh 25.33 mg of 1-Isopropyl-3-(4-fluorophenyl)indole onto weighing paper
using an analytical balance inside a fume hood.

o Carefully transfer the weighed solid into the 10 mL volumetric flask.

o Add approximately 7-8 mL of the chosen solvent (e.g., DMSO) to the flask.

o Swirl the flask gently or use a vortex mixer until the solid is completely dissolved.
o Once dissolved, add the solvent up to the 10 mL calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

o Transfer the stock solution to a labeled, sealed storage vial. Store at -20°C for long-term
use.

Protocol 3: Example Synthetic Application - Vilsmeier-Haack Reaction
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1-Isopropyl-3-(4-fluorophenyl)indole can be used as a starting material for further

functionalization. The Vilsmeier-Haack reaction is a common method to introduce an aldehyde

group at the 2-position of the indole ring, creating a key intermediate for various derivatives.[1]

e Reagents:

[e]

o

[¢]

[¢]

[e]

1-Isopropyl-3-(4-fluorophenyl)indole
Phosphorus oxychloride (POCIs)
N,N-Dimethylformamide (DMF) or similar amide
Acetonitrile (CH3CN) as solvent

Water

e Procedure (General Outline):

[¢]

Cool a solution of POCIs in acetonitrile to a low temperature (e.g., -5 °C).[9]

Slowly add a suitable formylating agent precursor (like 3-(N-Methyl-N-
phenylamino)acrolein) or DMF to form the Vilsmeier reagent.[9]

Add a solution of 1-Isopropyl-3-(4-fluorophenyl)indole to the reaction mixture.[9]

Allow the reaction to proceed, often with heating to reflux, while monitoring its progress
using Thin Layer Chromatography (TLC).[9]

Upon completion, cool the reaction mixture and carefully quench it by adding water or an
ice-water mixture.

The product can then be isolated through filtration if it precipitates, or by extraction with an
appropriate organic solvent.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by
column chromatography.[9]

Mandatory Visualizations
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Caption: Workflow for Safe Handling and Storage.
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Caption: Workflow for Stock Solution Preparation.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b022781?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

1-1sopropyl-3-(4-fluorophenyl)indole
(Precursor)

Synthesis

Drug Action
Y

Cholesterol Biﬁ/ynthesis Pathway

Mevalonate Acetyl-CoA HMG-CoA Reductase

N

ultiple Steps \

Cholesterol HMG-CoA

Click to download full resolution via product page

Caption: HMG-CoA Reductase Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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